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Compound of Interest

Compound Name: 2-Methylpyridine

Cat. No.: B075671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential safety protocols and

handling procedures for 2-Methylpyridine (also known as 2-picoline) in a laboratory setting.

Adherence to these guidelines is critical for ensuring the safety of laboratory personnel and the

integrity of research outcomes.

Hazard Identification and Classification
2-Methylpyridine is a flammable liquid and vapor that is harmful if swallowed, in contact with

skin, or if inhaled.[1] It can cause serious eye irritation and may cause respiratory irritation.[1] It

is crucial to understand its hazard classification to implement appropriate safety measures.

GHS Hazard Statements:

H226: Flammable liquid and vapour.[1]

H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Physicochemical Properties
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A thorough understanding of the physical and chemical properties of 2-Methylpyridine is

fundamental to its safe handling.

Property Value Reference

Molecular Formula C₆H₇N [2]

Molecular Weight 93.13 g/mol [3]

Appearance Colorless liquid [2][4]

Odor
Strong, unpleasant,

characteristic odor
[4][5]

Boiling Point 128-129 °C [3][5]

Melting Point -70 °C [3][5]

Flash Point 26 °C (closed cup) [5]

Autoignition Temperature 537 °C / 998.6 °F [6]

Density 0.943 g/mL at 25 °C [3]

Vapor Density 3.2 (vs air) [3][5]

Vapor Pressure 10 mmHg (24.4 °C) [3]

Solubility
Soluble in water, alcohol, and

ether
[2][3]

Explosion Limits Lower: 1.4%, Upper: 8.6% [6]

Safe Handling and Storage Protocols
Engineering Controls

Ventilation: All work with 2-Methylpyridine should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[7] Local exhaust ventilation should be used

to control the release of vapors at the source.

Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting

equipment to prevent ignition of flammable vapors.[1][8]
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Static Discharge Prevention: Implement proper grounding and bonding procedures for

containers and receiving equipment to avoid static electricity buildup.[1][8]

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when handling 2-Methylpyridine.

PPE Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.[5]

Skin Protection

Chemical-resistant gloves (e.g., butyl rubber)

and a fully-buttoned lab coat. Nitrile gloves are

not recommended.[7]

Respiratory Protection

If ventilation is inadequate or for high-

concentration exposures, a NIOSH/MSHA-

approved respirator with an appropriate

cartridge is necessary.[9]

Handling Procedures
Avoid breathing vapors or mists.[1]

Do not get in eyes, on skin, or on clothing.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Use only non-sparking tools.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where 2-Methylpyridine is handled.[1]

Storage Requirements
Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[1][9]

The storage area should be fireproof.[4][5]
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Store away from incompatible materials such as strong oxidizers and acids.[5][7]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If the person

feels unwell, call a poison center or doctor.[1]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water or shower.

Call a poison center or doctor immediately.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

poison center or doctor if you feel unwell.[1][5]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide.[1] Water spray can be used to cool containers.

Unsuitable Extinguishing Media: Do not use a heavy water stream.[1]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air

and can travel to an ignition source and flash back.[6] Burning produces toxic fumes,

including nitrogen oxides.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[10]

Accidental Release Measures
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Small Spills: For small spills that can be cleaned up in under 10 minutes by trained

personnel, absorb the spill with inert material (e.g., sand, diatomaceous earth) and place it in

a suitable, sealed container for disposal.[1][7]

Large Spills: For large spills, immediately evacuate the area and secure all ignition sources.

Contact emergency services and the environmental health and safety department.[7]

Waste Disposal
Dispose of 2-Methylpyridine and its containers in accordance with local, regional, and national

regulations for hazardous waste.[8] Do not allow the chemical to enter drains or waterways.[8]

Waste should be collected in properly labeled, sealed, and compatible containers.[7]

Visual Safety Workflows
The following diagrams illustrate key safety and handling workflows for 2-Methylpyridine.
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2-Methylpyridine Spill Response Workflow
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2-Methylpyridine Storage and Handling Logic

Handling 2-Methylpyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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